Cas no 1547296-70-7 (2-(E)-2-(1-cyano-1,3-dimethylbutyl)diazen-1-yl-2,4-dimethylpentanenitrile)

• Product Name: 2-(E)-2-(1-cyano-1,3-dimethylbutyl)diazen-1-yl-2,4-dimethylpentanenitrile
• CAS No: 1547296-70-7
• Molecular Formula: C₁₄H₂₄N₄
• Molecular Weight: 248.3672
• MDL: MFCD00081059
• CID: 5051546
• PubChem ID: 91537

2-(E)-2-(1-cyano-1,3-dimethylbutyl)diazen-1-yl-2,4-dimethylpentanenitrile Properties

Names and Identifiers

• 2,2'-Azobis(2,4-dimethylvaleronitrile)
• 2,2'-Azobis(2,4-dimethyl)valeronitrile
• 2,2'-(Diazene-1,2-diyl)bis(2,4-dimethylpentanenitrile)
• AMVN
• 2,2'-Azobis(2,4-dimethylpentanenitrile)
• 02830LWZ4X
• 2-[(2-cyano-4-methylpentan-2-yl)diazenyl]-2,4-dimethylpentanenitrile
• 2,2'-azobis[2,4-dimethylvaleronitrile]
• 2,2'-Azobis[2,4-dimethylpentanenitrile]
• Pentanenitrile, 2,2'-(1,2-diazenediyl)bis(2,4-dimethyl-
• Pentanenitrile, 2,2'-(1,2-diazenediyl)bis[2,4-dimethyl-
• ABDV
• ADV
• 2-(E)-2-(1-cyano-1,3-dimethylbutyl)diazen-1-yl-2,4-dimethylpentanenitrile

• MDL： MFCD00081059
• InChIKey： WYGWHHGCAGTUCH-ISLYRVAYSA-N
• Inchi： 1S/C14H24N4/c1-11(2)7-13(5,9-15)17-18-14(6,10-16)8-12(3)4/h11-12H,7-8H2,1-6H3/b18-17+
• SMILES： N(/C(C#N)(C([H])([H])[H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])=N\C(C#N)(C([H])([H])[H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 248.20009678 g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 248.20009678 g/mol
• Heavy Atom Count: 18
• Complexity: 355
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 72.3
• Molecular Weight: 248.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Azo compounds